Cas no 905761-42-4 (3-(3-chloro-4-methoxyphenyl)-3-(3,4-dihydro-2H-pyrrol-5-yl)-1-phenylurea)

• Product Name: 3-(3-chloro-4-methoxyphenyl)-3-(3,4-dihydro-2H-pyrrol-5-yl)-1-phenylurea
• CAS No: 905761-42-4
• MF: C₁₈H₁₈ClN₃O₂
• MW: 343.807423114777
• CID: 5495242
• Update Time: 2025-10-18

3-(3-chloro-4-methoxyphenyl)-3-(3,4-dihydro-2H-pyrrol-5-yl)-1-phenylurea Chemical and Physical Properties

Names and Identifiers

• 1-(3-chloro-4-methoxyphenyl)-1-(3,4-dihydro-2H-pyrrol-5-yl)-3-phenylurea
• 3-(3-chloro-4-methoxyphenyl)-3-(3,4-dihydro-2H-pyrrol-5-yl)-1-phenylurea

• Inchi： 1S/C18H18ClN3O2/c1-24-16-10-9-14(12-15(16)19)22(17-8-5-11-20-17)18(23)21-13-6-3-2-4-7-13/h2-4,6-7,9-10,12H,5,8,11H2,1H3,(H,21,23)
• InChI Key： SDJOBHOVEHPEAH-UHFFFAOYSA-N
• SMILES： N(C1=CC=C(OC)C(Cl)=C1)(C1=NCCC1)C(NC1=CC=CC=C1)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives N-phenylureas

Additional information on 3-(3-chloro-4-methoxyphenyl)-3-(3,4-dihydro-2H-pyrrol-5-yl)-1-phenylurea

3-(3-Chloro-4-Methoxyphenyl)-3-(3,4-Dihydro-2H-Pyrrol-5-yl)-1-Phenylurea

The compound 3-(3-chloro-4-methoxyphenyl)-3-(3,4-dihydro-2H-pyrrol-5-yl)-1-phenylurea, with the CAS number 905761-42-4, is a complex organic molecule that has garnered significant attention in the field of medicinal chemistry and drug discovery. This compound belongs to the class of ureas, which are widely used in pharmaceuticals due to their versatility and ability to form hydrogen bonds, making them ideal for targeting various biological macromolecules.

The structure of this compound is characterized by a central urea group, which serves as a scaffold connecting two distinct aromatic moieties. The first aromatic group is a chloromethoxy-substituted phenyl ring, specifically at the 3-chloro and 4-methoxy positions. This substitution pattern is known to influence the compound's pharmacokinetic properties, such as absorption and metabolism. The second aromatic group is a 3,4-dihydro-2H-pyrrole ring, which introduces a degree of unsaturation and potentially enhances the compound's stability and bioavailability.

Recent studies have highlighted the potential of this compound in targeting specific protein-protein interactions (PPIs), a challenging area in drug development. PPIs are critical for various cellular processes, including signal transduction and gene regulation. By inhibiting or modulating these interactions, compounds like 3-(3-chloro-4-methoxyphenyl)-3-(3,4-dihydro-2H-pyrrol-5-yl)-1-phenylurea could offer therapeutic benefits in diseases such as cancer and neurodegenerative disorders.

In terms of synthesis, this compound can be prepared through a multi-step process involving nucleophilic substitution and condensation reactions. The synthesis typically begins with the preparation of the chloromethoxyphenyl derivative, followed by coupling with the pyrrole moiety via urea formation. The optimization of reaction conditions, such as temperature and solvent choice, is crucial to ensure high yields and purity of the final product.

Preclinical studies have demonstrated that this compound exhibits potent inhibitory activity against certain kinases involved in cell proliferation and survival. For instance, it has shown promise in inhibiting the activity of cyclin-dependent kinases (CDKs), which are key regulators of the cell cycle. This suggests potential applications in anti-cancer therapies, particularly in combination with other chemotherapeutic agents to enhance efficacy and reduce resistance.

Beyond its therapeutic potential, this compound also serves as a valuable tool for studying molecular recognition and binding affinities. Its unique structure allows for the exploration of how different substituents influence binding interactions with target proteins. This makes it an invaluable molecule for both academic research and industrial drug development.

In conclusion, 3-(3-chloro-4-methoxyphenyl)-3-(3,4-dihydro-2H-pyrrol-5-yl)-1-phenylurea represents a significant advancement in the field of medicinal chemistry. Its structural features, combined with its promising biological activity, position it as a strong candidate for further exploration in drug discovery programs targeting complex biological systems.